3,5-dimethyl-N-(2-methylphenyl)-1-benzofuran-2-carboxamide

• IUPAC Name: 3,5-dimethyl-N-(2-methylphenyl)-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C18H17NO2/c1-11-8-9-16-14(10-11)13(3)17(21-16)18(20)19-15-7-5-4-6-12(15)2/h4-10H,1-3H3,(H,19,20)
• InChI Key: ZZMMVLFKAIHZJD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)OC(=C2C)C(=O)NC3=CC=CC=C3C
• Molecular Formula: C18H17NO2
• Molecular Weight: 279.3 g/mol
• CAS No.: 620586-72-3

Description

3,5-dimethyl-N-(2-methylphenyl)-1-benzofuran-2-carboxamide is a useful research compound. Its molecular formula is C18H17NO2 and its molecular weight is 279.339. The purity is usually 95%.
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Scientific Research Applications

• Biological Activity : One study discusses compounds structurally related to 3,5-dimethyl-N-(2-methylphenyl)-1-benzofuran-2-carboxamide, highlighting their antibacterial and antifungal activities. The compounds' molecular conformations, influenced by intramolecular hydrogen bonding, play a significant role in their biological activities (Vasu et al., 2003).

• Chemical Synthesis and Medical Applications : Another study discusses novel benzodifuranyl compounds derived from visnaginone and khellinone, exhibiting potent anti-inflammatory and analgesic properties. These compounds, including derivatives of this compound, were found effective as cyclooxygenase inhibitors, with significant analgesic and anti-inflammatory activities (A. Abu‐Hashem et al., 2020).

• Heterocyclic Synthesis : The reactivity of similar compounds in heterocyclic synthesis is demonstrated in a study involving β-Enaminocarbonyl compounds. The research provides insights into the formation of various heterocyclic structures, which are crucial in pharmaceutical and organic chemistry (V. Dotsenko & S. Krivokolysko, 2013).

• Cyclometallation Applications : A study on N,N-dimethylbenzo[b]furan-2-carbothio (and seleno) amides, closely related to the compound , explored its potential in cyclometallation reactions. This research is significant for the development of new materials and catalysts (M. Nonoyama et al., 1994).

• Pharmacological Research : The compound’s derivatives have been explored for their potential in various pharmacological applications, including as antimicrobial and antioxidant agents. The synthesis and characterization of these derivatives reveal their biological activities and potential for therapeutic use (M. A. Sindhe et al., 2016).

• Drug Metabolism and Safety Testing : In a case study on a glucokinase activator, derivatives of this compound were assessed for safety in early clinical development. The study provides valuable insights into the metabolic profiling of such compounds (Raman K. Sharma et al., 2014).